Cas no 2172535-29-2 (1-(2-chloro-6-methylphenyl)-1H-pyrazol-5-ylmethanamine)

• Product Name: 1-(2-chloro-6-methylphenyl)-1H-pyrazol-5-ylmethanamine
• CAS No: 2172535-29-2
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 6232414
• PubChem ID: 165599225
• Update Time: 2025-08-03

1-(2-chloro-6-methylphenyl)-1H-pyrazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-methylphenyl)-1H-pyrazol-5-ylmethanamine
• 2172535-29-2
• EN300-1591467
• [1-(2-chloro-6-methylphenyl)-1H-pyrazol-5-yl]methanamine

• Inchi： 1S/C11H12ClN3/c1-8-3-2-4-10(12)11(8)15-9(7-13)5-6-14-15/h2-6H,7,13H2,1H3
• InChI Key： LEWXHTYQSGFPOK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1N1C(=CC=N1)CN

Computed Properties

• Exact Mass: 221.0719751g/mol
• Monoisotopic Mass: 221.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2-chloro-6-methylphenyl)-1H-pyrazol-5-ylmethanamine

Comprehensive Overview of 1-(2-chloro-6-methylphenyl)-1H-pyrazol-5-ylmethanamine (CAS No. 2172535-29-2)

1-(2-chloro-6-methylphenyl)-1H-pyrazol-5-ylmethanamine, with the CAS number 2172535-29-2, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, a class of heterocyclic aromatic organic compounds known for their diverse biological activities. The presence of the chloro and methyl substituents on the phenyl ring, along with the methanamine functional group, contributes to its unique chemical properties and potential applications.

In recent years, the demand for pyrazole derivatives has surged due to their versatility in drug discovery and development. Researchers are particularly interested in 1-(2-chloro-6-methylphenyl)-1H-pyrazol-5-ylmethanamine for its potential as a building block in the synthesis of novel therapeutic agents. Its structural features make it a promising candidate for targeting various biological pathways, including inflammation and central nervous system disorders. The compound's CAS registry number 2172535-29-2 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

The synthesis of 1-(2-chloro-6-methylphenyl)-1H-pyrazol-5-ylmethanamine involves multi-step organic reactions, often starting from readily available precursors. Key steps include the formation of the pyrazole core followed by functionalization at the 5-position to introduce the methanamine group. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's purity and structural integrity. These analytical methods ensure that the final product meets the stringent quality standards required for research and development purposes.

One of the most discussed topics in the context of pyrazole-based compounds is their role in addressing unmet medical needs. For instance, 1-(2-chloro-6-methylphenyl)-1H-pyrazol-5-ylmethanamine has been explored for its potential in developing treatments for chronic pain and neurodegenerative diseases. These applications align with current trends in precision medicine, where researchers aim to design targeted therapies with minimal side effects. The compound's unique chemical scaffold allows for modifications that can enhance its bioavailability and selectivity.

Another area of interest is the environmental impact of chemical synthesis. The production of 1-(2-chloro-6-methylphenyl)-1H-pyrazol-5-ylmethanamine is being optimized to reduce waste and energy consumption, reflecting the broader shift toward sustainable chemistry. Green chemistry principles, such as the use of catalytic reactions and renewable solvents, are increasingly applied in its manufacture. This focus on sustainability resonates with the growing consumer and regulatory demand for eco-friendly industrial practices.

In addition to its pharmaceutical potential, 1-(2-chloro-6-methylphenyl)-1H-pyrazol-5-ylmethanamine is also being investigated for applications in material science. Its ability to form stable complexes with metals makes it a candidate for developing advanced materials with tailored properties. Researchers are exploring its use in catalysts, sensors, and other functional materials, further expanding its utility beyond traditional chemical domains.

The compound's CAS No. 2172535-29-2 is often associated with queries about its safety profile and handling precautions. While it is not classified as a hazardous material, standard laboratory safety measures should always be followed when working with this or any other chemical. Proper storage conditions, such as protection from light and moisture, are recommended to maintain its stability over time.

As the scientific community continues to explore the potential of pyrazole derivatives, 1-(2-chloro-6-methylphenyl)-1H-pyrazol-5-ylmethanamine stands out as a compound with broad applicability. Its combination of structural features and functional groups makes it a valuable tool for researchers across multiple disciplines. Future studies are likely to uncover even more uses for this versatile molecule, solidifying its place in the landscape of modern chemistry.

In summary, 1-(2-chloro-6-methylphenyl)-1H-pyrazol-5-ylmethanamine (CAS No. 2172535-29-2) represents a fascinating area of research with significant implications for medicine, materials science, and sustainable chemistry. Its unique properties and potential applications make it a compound worth watching as new discoveries emerge.